Cas no 2171787-90-7 (3-(4-bromo-3,5-difluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(4-bromo-3,5-difluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171787-90-7
• MF: C₂₅H₁₉BrF₂N₂O₅
• MW: 545.329572916031
• CID: 6350649
• PubChem ID: 165581993
• Update Time: 2025-08-05

3-(4-bromo-3,5-difluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3,5-difluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171787-90-7
• 3-[(4-bromo-3,5-difluorophenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1526367

• Inchi： 1S/C25H19BrF2N2O5/c26-23-19(27)9-13(10-20(23)28)29-24(33)21(11-22(31)32)30-25(34)35-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-10,18,21H,11-12H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： ZOHMRAADYDKBDR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1F)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 544.04454g/mol
• Monoisotopic Mass: 544.04454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-(4-bromo-3,5-difluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(4-Bromo-3,5-difluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2171787-90-7)

3-(4-Bromo-3,5-difluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171787-90-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 4-bromo-3,5-difluorophenyl group, a (9H-fluoren-9-yl)methoxycarbonyl protecting group, and a carbamoyl functionality. These structural elements contribute to its potential as a valuable intermediate in the synthesis of bioactive molecules and therapeutic agents.

The (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its stability under various reaction conditions and ease of removal. The presence of this group in the compound allows for controlled deprotection steps, which is crucial in the synthesis of complex peptides and peptidomimetics. The 4-bromo-3,5-difluorophenyl substituent imparts unique electronic and steric properties to the molecule, making it an attractive candidate for the development of novel drugs targeting specific biological pathways.

Recent studies have highlighted the potential of compounds with similar structural motifs in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that compounds containing a bromodifluorophenyl moiety exhibited potent activity against certain cancer cell lines. The bromine atom and fluorine atoms in the phenyl ring can influence the binding affinity and selectivity of the compound towards specific protein targets, thereby enhancing its pharmacological profile.

In addition to its potential as a therapeutic agent, 3-(4-Bromo-3,5-difluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171787-90-7) has also been explored as a key intermediate in the synthesis of other bioactive molecules. The carbamoyl functionality can be readily modified through various chemical transformations, allowing for the introduction of diverse functional groups that can enhance the biological activity or improve the pharmacokinetic properties of the final product.

The synthesis of this compound typically involves multi-step procedures that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of a protected amino acid with a bromodifluorophenyl derivative, followed by deprotection and further functionalization steps. The choice of protecting groups and coupling reagents is critical in achieving the desired product with minimal side reactions.

The physical and chemical properties of 3-(4-Bromo-3,5-difluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid have been extensively characterized. It is generally a white solid with good solubility in polar organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). Its molecular weight is approximately 568.5 g/mol, and it exhibits characteristic absorption peaks in infrared (IR) spectroscopy due to the presence of carbonyl and amide functionalities.

In terms of biological activity, preliminary studies have shown that this compound exhibits promising inhibitory effects on certain enzymes involved in disease pathways. For example, it has been reported to inhibit kinases associated with cancer progression and inflammatory responses. These findings suggest that further investigation into its mechanism of action and potential therapeutic applications is warranted.

The safety profile of 3-(4-Bromo-3,5-difluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171787-90-7) has also been evaluated. Toxicity studies conducted in vitro using human cell lines have indicated low cytotoxicity at relevant concentrations, suggesting that it may be suitable for further development as a drug candidate. However, more comprehensive safety assessments are necessary to fully understand its potential risks and benefits.

In conclusion, 3-(4-Bromo-3,5-difluorophenyl)carbamoyl-3-{(9H-fluoren-9-yloxycarbonyl}amino)propanoic acid (CAS No. 2171787-90-7) represents an important molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activity make it an attractive target for further investigation and development as a therapeutic agent or synthetic intermediate.